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Compound of Interest

Compound Name: DS21360717

Cat. No.: B10815245 Get Quote

For Immediate Release: This document provides essential safety and logistical information for

the proper disposal of DS21360717, a potent FER tyrosine kinase inhibitor utilized in

anticancer research.[1] Researchers, scientists, and drug development professionals must

adhere to these procedural guidelines to ensure laboratory safety, environmental protection,

and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for DS21360717 is not publicly available. The

following procedures are based on established best practices for the disposal of potent,

hazardous pharmaceutical compounds and kinase inhibitors.[2][3] Always consult your

institution's Environmental Health and Safety (EHS) department for specific protocols and local

regulations.

DS21360717 is a small molecule compound designed by Daiichi Sankyo to inhibit the

protumorigenic activity of FER tyrosine kinase.[1] As a potent research compound, all materials

that come into contact with DS21360717 must be treated as hazardous waste to prevent

accidental exposure and environmental contamination.[1]

Summary of Key Disposal Principles
Due to the absence of specific quantitative data for DS21360717, this table summarizes the

universal principles for handling and disposing of potent research compounds.
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Waste Stream
Recommended Disposal
Method

Key Considerations

Unused/Expired DS21360717

(Solid)

Dispose of as hazardous

chemical waste.

Do not discard in regular trash

or down the drain.[1] Collect in

a clearly labeled, sealed, and

compatible container.[1]

Solutions containing

DS21360717 (Liquid)

Collect in a sealed, properly

labeled, and leak-proof

hazardous waste container.

Do not mix with other waste

streams unless compatibility is

confirmed.[1] The container

should be clearly labeled with

the chemical name and

concentration.[1]

Contaminated Labware (e.g.,

vials, pipette tips)

Place in a designated,

puncture-resistant, and sealed

hazardous waste container.

Label as "Hazardous Waste"

with the name of the

compound.[1] Do not overfill

waste containers.[1]

Contaminated Personal

Protective Equipment (PPE)

Place in a sealed bag or

container labeled as

hazardous waste.

Carefully doff PPE to avoid

self-contamination.[1] Assume

all disposable items in contact

with the compound are

contaminated.[1]

Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol outlines the necessary steps for the safe disposal of DS21360717 and

associated waste materials.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including a lab coat, safety goggles with side shields, and double

chemical-resistant gloves (e.g., nitrile).[1]
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If handling the powder form outside of a containment device, respiratory protection is

essential.[1]

2. Waste Segregation and Containment:

At the Point of Generation: Immediately segregate all waste contaminated with DS21360717
from other laboratory waste streams.[3]

Solid Waste: Place unused or expired DS21360717 powder and contaminated solids (e.g.,

weighing paper, pipette tips, gloves) into a designated, robust, and sealable hazardous

waste container.[3] This container should be clearly labeled "Hazardous Waste" and list

"DS21360717".[1]

Liquid Waste: Collect all solutions containing DS21360717 in a dedicated, leak-proof, and

shatter-resistant container.[3] Keep the container closed when not in use.[3]

Sharps Waste: Any sharps contaminated with DS21360717 must be disposed of in a

designated "chemo sharps" container.[4]

3. Labeling and Storage:

All hazardous waste containers must be accurately labeled with the words "Hazardous

Waste," the full chemical name "DS21360717," and any other components in the waste

stream.[1]

Note the date of waste accumulation.

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.[5]

4. Surface Decontamination:

Decontaminate all surfaces and equipment that have come into contact with DS21360717.

A common procedure involves wiping surfaces with a suitable solvent (e.g., 70% ethanol)

followed by a cleaning agent.[2]

Dispose of all cleaning materials as hazardous waste.[2]
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5. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

The recommended final disposal method for potent compounds and cytotoxic waste is

incineration at a permitted facility to ensure complete destruction.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of DS21360717.
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Caption: Logical workflow for the proper disposal of DS21360717.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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